molecular formula C21H23N5O4S B2551241 N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide CAS No. 1105204-30-5

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Cat. No. B2551241
CAS RN: 1105204-30-5
M. Wt: 441.51
InChI Key: IJYMRALIPUITBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chloroacetamide Derivatives in Green Algae Research

Research by Weisshaar and Böger (1989) explored chloroacetamide derivatives, similar in functionality to the queried compound, for their inhibitory effects on fatty acid synthesis in the green alga Scenedesmus acutus. These compounds are used as herbicides and could provide insight into biochemical pathways affected by similar structural motifs Weisshaar & Böger, 1989.

Novel Cooling Compounds

Karanewsky et al. (2015) studied a novel cooling agent, showcasing the process of evaluating new compounds for safety in food and beverage applications. This research illustrates the comprehensive steps required to assess the safety of novel compounds, including toxicity and genotoxicity evaluations Karanewsky et al., 2015.

Synthesis of Pyrazolo[3,4-d]pyrimidin-4-ones

Vovk et al. (2001) described the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, a process relevant to the synthesis of complex organic molecules including the queried compound. This research provides a foundational understanding of the synthetic routes available for constructing molecules with similar structural features Vovk et al., 2001.

Coordination Complexes with Pyrazole-Acetamide

Chkirate et al. (2019) investigated coordination complexes constructed from pyrazole-acetamide derivatives, demonstrating the application of such molecules in developing compounds with potential antioxidant activity. This study highlights the intersection of organic synthesis and inorganic chemistry to create molecules with desirable biological activities Chkirate et al., 2019.

Anticancer Properties of Hybrid Molecules

Yushyn et al. (2022) explored the pharmacophore hybridization approach for designing drug-like small molecules with anticancer properties, using structures that share functional similarities with the queried compound. This research underscores the importance of structural design in the development of therapeutic agents Yushyn et al., 2022.

properties

IUPAC Name

N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O4S/c1-12-18(13-5-3-4-6-15(13)23-12)19(28)21(29)24-20-14-10-31-11-16(14)25-26(20)9-17(27)22-7-8-30-2/h3-6,23H,7-11H2,1-2H3,(H,22,27)(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJYMRALIPUITBM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=C4CSCC4=NN3CC(=O)NCCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.